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Physicochemical Properties of Fluindapyr

The table below summarizes the core physicochemical data for fluindapyr, which are critical for

understanding its environmental fate and behavior [1].

Property Value Conditions / Notes

Vapor Pressure 2.85 x 10⁻⁵ mPa At 20°C

Henry's Law Constant 6.05 x 10⁻¹¹ Pa·m³·mol⁻¹ At 25°C

Water Solubility 1.63 mg/L At 20°C, pH 7

Octanol-Water Partition Coefficient (Log P) 4.12 At 20°C, pH 7

These values indicate that fluindapyr has low volatility and is non-volatile, meaning it is unlikely to

evaporate easily into the air from soil or water surfaces. Its Henry's Law constant further classifies it as a

substance with very low volatility from aqueous solutions [1].

Experimental Context and Data Gaps
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The search results confirm the data for vapor pressure and Henry's Law constant but do not contain the

detailed experimental protocols you requested.

Data Source and Methodology: The values are cited as verified data from the U.S. EPA ECOTOX
and pesticide fate databases, indicating they were obtained through standardized regulatory studies,

though specific laboratory methods are not described [1].
Analytical Methods for Residues: A separate study focuses on determining fluindapyr and its

metabolites in fruits and vegetables using solid-phase extraction (SPE) and ultra-high-
performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) [2]. This

indicates that advanced chromatographic techniques are employed for residue analysis, which may
be analogous to methods for determining physicochemical properties.

Environmental Fate Workflow

The following diagram illustrates the general relationship between the physicochemical properties of a

pesticide like fluindapyr and its environmental behavior, based on the data obtained.
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This diagram shows how the key properties of fluindapyr determine its environmental distribution. The low

vapor pressure and very low Henry's Law constant directly lead to the conclusion that volatilization is

minimal. Conversely, the high octanol-water partition coefficient (Log P) suggests a tendency to bind to

soil and organic matter rather than remain in water, indicating a potential to accumulate in biological systems

[1].
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How to Propose Further Research

The search results provide a firm foundation on the properties of fluindapyr but lack experimental details.

To acquire the methodology you need:

Consult Original Study Sources: I recommend you check the primary sources cited by regulatory

databases, particularly the U.S. EPA pesticide fate database studies referenced in the PPDB [1].
Refine Your Search: Use specific keywords such as "gas chromatography retention time method
vapor pressure" or "generator column method water solubility" to find literature that details these
standard experimental techniques.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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